Cas no 50583-51-2 ((2R,3R)-2,3-bis(4-methoxybenzoyloxy)butanedioic acid)

(2R,3R)-2,3-bis(4-methoxybenzoyloxy)butanedioic acid Properties

Names and Identifiers

• (2R,3R)-2,3-Bis((4-methoxybenzoyl)oxy)succinic acid
• (-)-Di-p-anisoyl-L-tartaric Acid
• C20H18O10
• DI-P-ANISOYL-L-TARTARIC ACID
• DIBENZOYL-(-)-P-METHOXY-L-TARTARIC ACID
• (-)-Bis(4-methoxybenzoyl)-L-tartaric Acid
• (2R,3R)-2,3-bis(4-methoxybenzoyloxy)butanedioic acid
• (2R,3R)-2,3-bis[(4-methoxybenzoyl)oxy]butanedioic acid
• L-(-)-Dianisoyl-tartaric acid
• EN300-7366476
• Di-p-Anisoyl-L-Tartaric
• Di-(p-Methoxybenzoyl)-L-(-)-Tartaric Acid
• (2R,3R)-2,3-BIS(4-METHOXYBENZOYLOXY)BUTANEDIOIC ACID
• Di-p-anisoyl-L-tartaric acid
• AKOS000277926
• DS-18059
• SCHEMBL249567
• 50583-51-2
• AC-3425
• (2R,3R)-2,3-bis(4-methoxybenzoyloxy)succinic acid
• D3491
• (2R,3R)-2,3-Bis((4-methoxybenzoyl)oxy)succinicacid
• MFCD02682986
• F16798
• CS-W011656
• DTXSID401303974
• +Expand

• MDL： MFCD02682986
• InChIKey： KWWCVCFQHGKOMI-HZPDHXFCSA-N
• Inchi： InChI=1S/C20H18O10/c1-27-13-7-3-11(4-8-13)19(25)29-15(17(21)22)16(18(23)24)30-20(26)12-5-9-14(28-2)10-6-12/h3-10,15-16H,1-2H3,(H,21,22)(H,23,24)/t15-,16-/m1/s1
• SMILES： COC1=CC=C(C=C1)C(=O)O[C@H]([C@H](C(=O)O)OC(=O)C2=CC=C(C=C2)OC)C(=O)O

Computed Properties

• Exact Mass: 418.09000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 11
• Monoisotopic Mass: 418.08999677g/mol
• Heavy Atom Count: 30
• Complexity: 563
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 146Ų

Experimental Properties

• LogP: 1.62400
• PSA: 145.66000
• Refractive Index: -168 ° (C=1, EtOH)
• Boiling Point: 681.554℃ at 760 mmHg
• Melting Point: 193-195 ºC
• Color/Form: Not determined
• Solubility: Not determined
• Specific Rotation: -167 º (c=1,EtOH)

(2R,3R)-2,3-bis(4-methoxybenzoyloxy)butanedioic acid Security Information

• Symbol: GHS07
• RTECS：WT4800000
• WGK Germany：3
• Safety Term：2.3
• Safety Instruction： S26; S36/37/39; S38
• Risk Phrases：R14; R26; R34; R37
• Dangerous goods sign： T+ C
• Hazardous Material transportation number：UN 2418 2.3
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Signal Word：Warning

(2R,3R)-2,3-bis(4-methoxybenzoyloxy)butanedioic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters